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Compound of Interest

Compound Name: N-Boc-2-aminophenol

Cat. No.: B049393

Technical Guide: N-Boc-2-aminophenol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on N-Boc-2-aminophenol (tert-butyl
N-(2-hydroxyphenyl)carbamate), a key intermediate in organic synthesis. This document
outlines its chemical properties, a detailed synthesis protocol, potential applications, and safety
information, tailored for professionals in research and drug development.

Core Data Summary

The fundamental properties of N-Boc-2-aminophenol are summarized below, providing a
quick reference for laboratory use.
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Property Value Citations
CAS Number 186663-74-1 [11[2]
Molecular Weight 209.24 g/mol [1][2]
Molecular Formula C11H1sNOs3 [2]
Appearance Solid [1]
Melting Point 140-144 °C [1]

2-Hydroxyphenyl carbamic
Synonyms acid tert-butyl ester, N-tert- [1]

Butoxycarbonyl-2-aminophenol

Synthesis of N-Boc-2-aminophenol

N-Boc-2-aminophenol is synthesized by the protection of the amino group of 2-aminophenol
using di-tert-butyl dicarbonate (Bocz0). The higher nucleophilicity of the amino group compared
to the hydroxyl group allows for selective N-acylation.

Experimental Protocol: N-Boc Protection of 2-
Aminophenol

This protocol details a standard laboratory procedure for the synthesis of N-Boc-2-
aminophenol.

Materials:

2-Aminophenol

Di-tert-butyl dicarbonate (Boc20)

Tetrahydrofuran (THF), anhydrous

Saturated aqueous sodium bicarbonate (NaHCO3) solution

Ethyl acetate (EtOAC)
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e Brine (saturated aqueous NaCl solution)

¢ Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a)

e Round-bottom flask

o Magnetic stirrer

e Separatory funnel

e Rotary evaporator

Procedure:

o Reaction Setup: In a round-bottom flask, dissolve 2-aminophenol (1.0 equivalent) in
anhydrous tetrahydrofuran (THF).

» Reagent Addition: To the stirred solution, add di-tert-butyl dicarbonate (Bocz0) (1.1
equivalents). The reaction is typically carried out at room temperature.

o Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography
(TLC) until the starting material is consumed.

o Work-up:

o Once the reaction is complete, concentrate the mixture under reduced pressure using a
rotary evaporator to remove the THF.

o Dissolve the residue in ethyl acetate (EtOAC).

o Wash the organic layer sequentially with saturated aqueous NaHCOs solution and brine.

e Drying and Concentration: Dry the organic layer over anhydrous MgSOa or NazSOa4, filter,
and concentrate under reduced pressure to yield the crude product.

 Purification: If necessary, purify the crude N-Boc-2-aminophenol by recrystallization or
column chromatography on silica gel.
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Synthesis Workflow Diagram

Reaction Setup

é Reaction R
. J
Reaction Complete

/Work-up & Purification\
. J

Final Broduct
\/

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

4/7

Tech Support


https://www.benchchem.com/product/b049393?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Caption: Workflow for the synthesis of N-Boc-2-aminophenol.

Applications in Research and Drug Development

N-Boc-2-aminophenol serves as a versatile building block in the synthesis of more complex
molecules, particularly in the fields of medicinal chemistry and materials science. The Boc
protecting group masks the reactive amino functionality, allowing for selective reactions at other
positions of the molecule.

o Heterocycle Synthesis: The parent compound, 2-aminophenol, is a well-established
precursor for the synthesis of various nitrogen- and oxygen-containing heterocycles, such as
benzoxazoles.[3] N-Boc-2-aminophenol can be utilized in multi-step syntheses where the
amino group needs to be protected during initial transformations, and then deprotected at a
later stage for cyclization. Benzoxazole moieties are present in many biologically active
compounds.

» Medicinal Chemistry: The 2-aminophenol scaffold is found in molecules with a wide range of
biological activities, including antibacterial, anti-inflammatory, and anticancer properties.[4]
By using N-Boc-2-aminophenol, medicinal chemists can perform modifications on the
phenolic hydroxyl group or the aromatic ring before revealing the amine for further
derivatization, enabling the synthesis of diverse compound libraries for drug discovery.

Safety and Handling

N-Boc-2-aminophenol should be handled with appropriate safety precautions in a laboratory
setting.

o Hazard Statements: Causes skin irritation, may cause an allergic skin reaction, and causes
serious eye irritation.[1]

o Precautionary Statements: It is recommended to wear protective gloves, protective clothing,
and eye/face protection when handling this compound. In case of contact with eyes, rinse
cautiously with water for several minutes. If on skin, wash with plenty of water.[1]

o Storage: Store in a well-ventilated place. Keep container tightly closed.
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This guide provides a foundational understanding of N-Boc-2-aminophenol for its effective
and safe use in a research and development environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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